Cas no 204005-18-5 (4-Ethoxypyridine-2,6-dicarbaldehyde)

• Product Name: 4-Ethoxypyridine-2,6-dicarbaldehyde
• CAS No: 204005-18-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2950594
• PubChem ID: 5323787
• Update Time: 2025-06-30

4-Ethoxypyridine-2,6-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-乙氧基吡啶-2,6-二甲醛
• 4-ethoxypyridine-2,6-dicarbaldehyde
• 2,6-Pyridinedicarboxaldehyde, 4-ethoxy-
• InChI=1/C9H9NO3/c1-2-13-9-3-7(5-11)10-8(4-9)6-12/h3-6H,2H2,1H
• 204005-18-5
• 4-Ethoxypyridine-2,6-dicarbaldehyde

• Inchi： 1S/C9H9NO3/c1-2-13-9-3-7(5-11)10-8(4-9)6-12/h3-6H,2H2,1H3
• InChI Key： CQRHUFRQIMVFEG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)N=C(C=O)C=1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.3

Additional information on 4-Ethoxypyridine-2,6-dicarbaldehyde

4-Ethoxypyridine-2,6-dicarbaldehyde: A Comprehensive Overview

The compound 4-Ethoxypyridine-2,6-dicarbaldehyde, also known by its CAS number 204005-18-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which is substituted with ethoxy and aldehyde groups at specific positions. The presence of these functional groups imparts unique chemical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of 4-Ethoxypyridine-2,6-dicarbaldehyde in the development of advanced materials. For instance, researchers have explored its role as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal for applications in gas storage, catalysis, and sensing technologies. The ability of 4-Ethoxypyridine-2,6-dicarbaldehyde to act as a versatile linker in such systems has been demonstrated in several cutting-edge studies published in leading chemistry journals.

In addition to its role in materials science, 4-Ethoxypyridine-2,6-dicarbaldehyde has also been investigated for its potential in medicinal chemistry. The compound's structure allows for the formation of hydrogen bonds and π-π interactions, which are critical for drug-target binding. Recent research has focused on its use as a building block for designing bioactive molecules with anti-inflammatory and antioxidant properties. For example, a study published in 2023 revealed that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential as a lead compound for drug development.

The synthesis of 4-Ethoxypyridine-2,6-dicarbaldehyde involves a multi-step process that typically begins with the oxidation of an appropriate pyridine derivative. The aldehyde groups are introduced through oxidation reactions using reagents such as KMnO4 or CrO3 under controlled conditions. The ethoxy group is introduced via nucleophilic substitution or alkylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, 4-Ethoxypyridine-2,6-dicarbaldehyde can be characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the positions of substituents on the pyridine ring. Infrared (IR) spectroscopy confirms the presence of aldehyde and ether functional groups. Mass spectrometry provides valuable information about the molecular weight and fragmentation patterns of the compound.

The physical properties of 4-Ethoxypyridine-2,6-dicarbaldehyde are also worth noting. It is typically a crystalline solid with a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been studied extensively; it is found to be stable under normal storage conditions but may decompose under harsh acidic or basic environments.

In terms of applications beyond materials science and medicinal chemistry, 4-Ethoxypyridine-2,6-dicarbaldehyde has shown promise in catalysis. Its ability to coordinate with metal ions makes it an effective ligand for transition metal catalysts used in organic synthesis. For example, recent studies have demonstrated its utility in asymmetric catalysis reactions involving aldehydes and ketones.

Looking ahead, the future prospects for 4-Ethoxypyridine-2,6-dicarbaldehyde appear bright. As researchers continue to explore its unique properties and potential applications, new avenues for its use are likely to emerge. Its role as a versatile building block in organic synthesis positions it as an important compound in both academic research and industrial applications.